Cas no 898623-38-6 (3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea)

• Product Name: 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea
• CAS No: 898623-38-6
• MF: C₂₀H₂₈N₈S
• MW: 412.554921150208
• CID: 5485370
• Update Time: 2025-06-07

3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)-3-[(4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-yl)amino]thiourea
• 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea

• Inchi： 1S/C20H28N8S/c1-14-8-7-9-15(2)16(14)21-20(29)26-25-17-22-18(27-10-3-4-11-27)24-19(23-17)28-12-5-6-13-28/h7-9H,3-6,10-13H2,1-2H3,(H2,21,26,29)(H,22,23,24,25)
• InChI Key： GRECJMHEMWXNAG-UHFFFAOYSA-N
• SMILES： N(C1=C(C)C=CC=C1C)C(NNC1=NC(N2CCCC2)=NC(N2CCCC2)=N1)=S

Additional information on 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea

Introduction to 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea (CAS No. 898623-38-6)

3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea (CAS No. 898623-38-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioureas and features a unique molecular structure that includes a 1,3,5-triazine core and pyrrolidine substituents. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The 1,3,5-triazine moiety is well-known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for molecular recognition and binding. In the context of 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea, this structural feature enhances its potential as a ligand for specific protein targets. The pyrrolidine groups further contribute to the compound's conformational flexibility and solubility properties, which are essential for optimizing its pharmacokinetic profile.

Recent studies have highlighted the therapeutic potential of 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea in various disease models. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways. The compound's ability to selectively target these enzymes without affecting other critical cellular processes makes it a promising lead for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea has shown potential in cancer research. Studies conducted at leading pharmaceutical research institutions have indicated that this compound can inhibit the growth of certain cancer cell lines by disrupting key signaling pathways. The mechanism of action involves the modulation of protein-protein interactions and the induction of apoptosis in cancer cells. These findings suggest that 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea could be further explored as a novel anticancer agent.

The synthesis of 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the 1,3,5-triazine core through condensation reactions and the subsequent attachment of the pyrrolidine substituents via amine coupling reactions. The final step involves the introduction of the thiourea moiety through a reaction with isothiocyanate derivatives.

From a pharmacological standpoint, 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea exhibits favorable pharmacokinetic properties. It has been shown to have good oral bioavailability and a reasonable half-life in preclinical studies. These characteristics make it suitable for further evaluation in clinical trials to assess its safety and efficacy in human subjects.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the compound's properties for clinical use. Ongoing studies are focusing on improving its selectivity and reducing potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to facilitate large-scale production.

In conclusion, 3-{4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-ylamino}-1-(2,6-dimethylphenyl)thiourea (CAS No. 898623-38-6) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing treatments for various diseases.